Benzenemethanamine, N-cyclopentylidene-, N-oxide

• CAS No.: 113118-89-1
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: N-benzylcyclopentanimine oxide
• InChI: InChI=1S/C12H15NO/c14-13(12-8-4-5-9-12)10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2
• InChI Key: GOOXIESSXSNVQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=[N+](CC2=CC=CC=C2)[O-])C1

Description

Benzenemethanamine, N-cyclopentylidene-, N-oxide is an organic compound with the molecular formula C12H15NO. This compound is characterized by the presence of a benzenemethanamine core structure with a cyclopentylidene group and an N-oxide functional group. It is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzenemethanamine, N-cyclopentylidene-, N-oxide typically involves the reaction of benzenemethanamine with cyclopentanone under specific conditions to form the N-cyclopentylidene derivative. This intermediate is then oxidized using an appropriate oxidizing agent, such as hydrogen peroxide or m-chloroperbenzoic acid, to yield the N-oxide form.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity. The reaction is typically carried out in large reactors with controlled temperature and pressure to facilitate the formation of the desired product.

Chemical Reactions Analysis

Types of Reactions

Benzenemethanamine, N-cyclopentylidene-, N-oxide undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form different oxidation states.

Reduction: It can be reduced back to its parent amine or other reduced forms.

Substitution: The compound can participate in substitution reactions where the N-oxide group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Various nucleophiles can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state compounds, while reduction may yield the parent amine or other reduced derivatives.

Scientific Research Applications

Benzenemethanamine, N-cyclopentylidene-, N-oxide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on biological systems.

Industry: It is used in the production of various chemicals and materials, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of Benzenemethanamine, N-cyclopentylidene-, N-oxide involves its interaction with molecular targets and pathways. The N-oxide group can participate in redox reactions, influencing the compound’s reactivity and interactions with other molecules. The specific pathways and targets depend on the context of its use, such as in biological systems or chemical reactions.

Comparison with Similar Compounds

Similar Compounds

Benzenemethanamine, N-methyl-: This compound has a methyl group instead of the cyclopentylidene group.

Benzenemethanamine, N,N-dimethyl-: This compound has two methyl groups attached to the nitrogen atom.

Benzenemethanamine, N-cyclopentyl-: This compound has a cyclopentyl group instead of the cyclopentylidene group.

Uniqueness

Benzenemethanamine, N-cyclopentylidene-, N-oxide is unique due to the presence of the N-oxide functional group, which imparts distinct chemical properties and reactivity